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Compound of Interest

Compound Name: Pigment Yellow 14

Cat. No.: B2915567 Get Quote

An In-depth Examination of its Chemical and Physical Properties, Synthesis, and

Characterization for Researchers, Scientists, and Drug Development Professionals.

C.I. Pigment Yellow 14 is a prominent member of the diarylide azo pigment class, valued for

its vibrant yellow hue and robust performance characteristics. This technical guide provides a

detailed overview of its molecular and physical properties, a representative synthesis protocol,

and a summary of analytical techniques used for its characterization.

Core Properties and Formula
C.I. Pigment Yellow 14 is chemically identified as 2,2'-[(3,3'-dichloro[1,1'-biphenyl]-4,4'-

diyl)bis(azo)]bis[N-(2-methylphenyl)-3-oxobutanamide].[1] It is a synthetic organic pigment

known for its insolubility in water and slight solubility in organic solvents like toluene.[2] The

pigment is recognized for its strong coloring power and is a staple in the manufacturing of

printing inks and for coloring plastics.[2][3]

Quantitative Data Summary
The key molecular and physical properties of C.I. Pigment Yellow 14 are summarized in the

table below for easy reference and comparison.
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Property Value

Molecular Formula C34H30Cl2N6O4[4]

Molecular Weight 657.55 g/mol [5][6]

CAS Number 5468-75-7[4][5][6]

C.I. Number 21095[5]

IUPAC Name

2-[[2-chloro-4-[3-chloro-4-[[1-(2-

methylanilino)-1,3-dioxobutan-2-

yl]diazenyl]phenyl]phenyl]diazenyl]-N-(2-

methylphenyl)-3-oxobutanamide[1]

Melting Point > 300 °C[7]

Thermal Decomposition > 200 °C[3][7]

Density Approximately 1.41 g/cm³[8]

Appearance Yellow solid/powder[8]

Synthesis and Characterization Workflow
The general process for producing and verifying C.I. Pigment Yellow 14 involves a two-stage

synthesis followed by a comprehensive characterization using various analytical techniques.
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Synthesis

Characterization
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Filtration and Washing

Drying

C.I. Pigment Yellow 14

Spectroscopic Analysis
(FT-IR, UV-Vis, NMR)

Thermal Analysis
(TGA, DSC)

Performance Testing
(Lightfastness, Weatherfastness)

Click to download full resolution via product page

Caption: A logical workflow illustrating the synthesis and subsequent characterization of C.I.

Pigment Yellow 14.
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Experimental Protocols
The following sections detail the methodologies for the synthesis and characterization of C.I.

Pigment Yellow 14.

Synthesis Protocol
The synthesis of diarylide pigments like C.I. Pigment Yellow 14 is typically achieved through a

diazotization reaction followed by an azo coupling.[9]

1. Diazotization of 3,3'-Dichlorobenzidine:

3,3'-Dichlorobenzidine is dissolved in an acidic aqueous solution, typically hydrochloric acid.

The solution is cooled to a low temperature (0-5 °C).

A solution of sodium nitrite is added dropwise while maintaining the low temperature and

stirring to form the tetrazo component.

2. Azo Coupling:

The coupling component, acetoacet-o-toluidide, is dissolved in an alkaline aqueous solution.

The solution of the tetrazo component is then slowly added to the solution of the coupling

component.

The pH of the reaction mixture is carefully controlled to facilitate the coupling reaction,

resulting in the precipitation of the C.I. Pigment Yellow 14.

3. Isolation and Purification:

The precipitated pigment is isolated by filtration.

The filter cake is then thoroughly washed with water to remove any unreacted starting

materials and by-products.

The purified pigment is dried in an oven at a controlled temperature.
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Characterization Methodologies
A suite of analytical techniques is employed to confirm the identity and purity of the synthesized

pigment and to evaluate its performance properties.

1. Spectroscopic Analysis:

Fourier-Transform Infrared (FT-IR) Spectroscopy: This technique is used to identify the

functional groups present in the molecule. The FT-IR spectrum of C.I. Pigment Yellow 14 is

expected to show characteristic absorption bands for N-H stretching (from the amide

groups), C=O stretching (from the amide and ketone groups), C=C stretching (from the

aromatic rings), and N=N stretching (from the azo groups).

UV-Visible (UV-Vis) Spectroscopy: In a suitable solvent, the UV-Vis spectrum would exhibit

strong absorption bands in the visible region, which are responsible for its yellow color.

These absorptions are due to the π-π* electronic transitions within the extensive conjugated

system of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be

used to elucidate the detailed molecular structure. The spectra would show signals

corresponding to the aromatic protons and carbons, the methyl protons and carbons, and the

protons and carbons of the acetoacetyl anilide backbone.

2. Thermal Analysis:

Thermogravimetric Analysis (TGA): TGA is used to determine the thermal stability of the

pigment. The analysis would show the temperature at which the pigment begins to

decompose. For C.I. Pigment Yellow 14, significant thermal decomposition is reported to

occur at temperatures above 200 °C.[3][7]

Differential Scanning Calorimetry (DSC): DSC can be used to study the thermal transitions of

the pigment, such as its melting point and any polymorphic transformations.

3. Performance Testing:

Lightfastness: This property is evaluated by exposing the pigment to a controlled light source

that simulates sunlight. The change in color is then measured against a standard scale, such
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as the Blue Wool Scale.

Weatherfastness: This is a measure of the pigment's ability to withstand outdoor conditions,

including sunlight, moisture, and temperature fluctuations. Samples are exposed to

accelerated weathering conditions, and changes in color and other physical properties are

monitored.

Synonyms and Alternative Names
C.I. Pigment Yellow 14 is known by a variety of trade names and synonyms, which are

important to recognize in literature and commercial contexts.

Synonym

Benzidine Yellow G[2]

Permanent Yellow G[2]

Diarylide Yellow AAOT

Radiant Yellow[2]

Lake Yellow GA[2]

Pigment Fast Yellow GP[2]

Vynamon Yellow 2G[2]

Hostaperm Yellow GT[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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